2-N-[2-(2-Aminoanilino)ethyl]benzene-1,2-diamine 2-N-[2-(2-Aminoanilino)ethyl]benzene-1,2-diamine
Brand Name: Vulcanchem
CAS No.: 16825-43-7
VCID: VC21039445
InChI: InChI=1S/C14H18N4/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8,17-18H,9-10,15-16H2
SMILES: C1=CC=C(C(=C1)N)NCCNC2=CC=CC=C2N
Molecular Formula: C14H18N4
Molecular Weight: 242.32 g/mol

2-N-[2-(2-Aminoanilino)ethyl]benzene-1,2-diamine

CAS No.: 16825-43-7

Cat. No.: VC21039445

Molecular Formula: C14H18N4

Molecular Weight: 242.32 g/mol

* For research use only. Not for human or veterinary use.

2-N-[2-(2-Aminoanilino)ethyl]benzene-1,2-diamine - 16825-43-7

Specification

CAS No. 16825-43-7
Molecular Formula C14H18N4
Molecular Weight 242.32 g/mol
IUPAC Name 2-N-[2-(2-aminoanilino)ethyl]benzene-1,2-diamine
Standard InChI InChI=1S/C14H18N4/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8,17-18H,9-10,15-16H2
Standard InChI Key QPPNMXFQUZHBAY-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)N)NCCNC2=CC=CC=C2N
Canonical SMILES C1=CC=C(C(=C1)N)NCCNC2=CC=CC=C2N

Introduction

2-N-[2-(2-Aminoanilino)ethyl]benzene-1,2-diamine, with the CAS number 16825-43-7, is a complex organic compound featuring a benzene ring substituted with two amino groups and an ethyl chain linked to another aniline group. This compound is of interest in various chemical and biological applications due to its unique structure.

Synthesis and Preparation

While specific synthesis methods for 2-N-[2-(2-Aminoanilino)ethyl]benzene-1,2-diamine are not detailed in the available literature, compounds with similar structures often involve multi-step reactions. These may include nucleophilic substitution reactions or condensation reactions to form the desired amine linkages.

Applications and Research Findings

Despite the lack of specific research findings on this compound, related aromatic diamines are used in various applications, including:

  • Polymer Synthesis: Aromatic diamines are key monomers in the production of polyamides and polyimides, which have applications in high-performance materials.

  • Pharmaceuticals: Some aromatic amines are precursors to pharmaceutical compounds, though specific applications for 2-N-[2-(2-Aminoanilino)ethyl]benzene-1,2-diamine are not documented.

  • Biological Studies: While not directly related, compounds with similar structures might be studied for biological activity, such as antimicrobial or anticancer properties.

Safety and Handling

Handling aromatic amines requires caution due to potential health risks. They can be toxic and may cause skin irritation or other health issues upon exposure. Proper protective equipment and ventilation are recommended when handling such compounds.

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